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Compound of Interest
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Cat. No.: B040109

For researchers and professionals in drug development, the selection of an appropriate
antimicrobial agent is critical for ensuring the health and productivity of broiler chickens. Among
the fluoroquinolone class of antibiotics, norfloxacin nicotinate and enrofloxacin are two
prominent options utilized in veterinary medicine. This guide provides an objective comparison
of their efficacy, supported by experimental data, to aid in informed decision-making.

Both norfloxacin, a second-generation fluoroquinolone, and enrofloxacin, a fluoroquinolone
developed exclusively for veterinary use, function by inhibiting bacterial DNA gyrase, an
enzyme essential for DNA replication and repair. This mechanism of action provides them with
a broad spectrum of activity against many common poultry pathogens.[1][2]

Comparative Efficacy in Respiratory and Systemic
Infections

Chronic Respiratory Disease (CRD), often a complex infection involving Mycoplasma synoviae
and Escherichia coli, is a significant concern in broiler production. A large-scale clinical trial
involving 99,600 broilers naturally infected with these pathogens demonstrated that both
norfloxacin nicotinate and enrofloxacin are highly efficacious in treating CRD.[3] The study,
however, found no statistically significant difference in the survivor probabilities between the
two treatments, with both exceeding 99%.[3]

In an experimental study on pullorosis, caused by Salmonella pullorum, both norfloxacin and
enrofloxacin, when administered in drinking water, achieved a 100% curative rate, highlighting
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their effectiveness against this systemic infection.[4]

Table 1: Comparative Efficacy in Chronic Respiratory Disease (CRD)

Norfloxacin

Parameter o Enrofloxacin Reference
Nicotinate
20 mg/kg/day for 3 10 mg/kg/day for 3

Dosage [3]
days days

Survivor Probability >0.99 >0.99 [3]

Table 2: Comparative Efficacy in Experimental Pullorosis

Parameter Norfloxacin Enrofloxacin Reference
50 mg/L in drinking 50 mg/L in drinking

Dosage [4]
water for 5 days water for 5 days

Curative Rate 100% 100% [4]

Mortality (Untreated
Control)

43.3% 43.3% [4]

Efficacy Against Specific Pathogens

Beyond broad disease models, the efficacy of these fluoroquinolones has been evaluated
against specific and common broiler pathogens.

Escherichia coli

Both drugs have demonstrated effectiveness against avian pathogenic E. coli (APEC), a
primary cause of colibacillosis.[2][5][6] Studies have shown that norfloxacin is an effective
treatment for colibacillosis in chickens.[5][6] Enrofloxacin has also been confirmed to be
effective in treating turkeys infected with E. coli, among other pathogens.[2]

Mycoplasma Species
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Enrofloxacin has been shown to be highly effective against Mycoplasma gallisepticum (MG), a

key pathogen in poultry respiratory diseases.[1][7][8] In one study, a 5-day treatment with 50

ppm enrofloxacin in drinking water resulted in the cultural reisolation of MG in only one of 80

broiler chicks.[1][8] Another study on MG-infected broiler breeders showed a significant

reduction in the prevalence of MG infection in their offspring when a preventive enrofloxacin

program was implemented.[7]

Haemophilus paragallinarum

Norfloxacin nicotinate has been evaluated for the treatment of infectious coryza caused by

Haemophilus paragallinarum. Treatment with norfloxacin at both 20 mg/kg and 40 mg/kg body

weight for 5 days resulted in a rapid disappearance of clinical signs.[9] The higher dose led to

no reisolation of the bacteria from the infected sinuses.[9]

Pharmacokinetic Profiles

The therapeutic success of an antimicrobial is intrinsically linked to its pharmacokinetic

properties, which determine the concentration and duration of the drug at the site of infection.

Table 3: Key Pharmacokinetic Parameters in Broilers (Oral Administration)

Parameter Norfloxacin Enrofloxacin Reference
Time to Maximum o )
) Not explicitly stated in
Plasma Concentration  0.22 + 0.02 hours ) [10]
the provided results
(Tmax)
Maximum Plasma 2.89£0.20 ug/ml (at 8  Not explicitly stated in [10]
Concentration (Cmax)  mg/kg) the provided results
) o Not explicitly stated in
Oral Bioavailability 57.0+£2.4% ) [10]
the provided results
Elimination Half-life Not explicitly stated in
12.8 £ 0.59 hours [10]

(t1/2 B)

the provided results

It is important to note that pharmacokinetic parameters can be influenced by factors such as

the specific formulation of the drug and the health status of the birds.[11]
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Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, the methodologies of key

experiments are outlined below.

Chronic Respiratory Disease (CRD) Clinical Trial

» Objective: To compare the efficacy of enrofloxacin and norfloxacin-nicotinate in broilers with
CRD.[3]

e Study Population: 99,600 broilers naturally infected with Mycoplasma synoviae and E. coli.[3]
e Treatment Groups:

o Enrofloxacin: 10 mg/kg/day for 3 days (n = 49,800).[3]

o Norfloxacin-nicotinate: 20 mg/kg/day for 3 days (n = 49,800).[3]

e Primary Outcome: Survivor analysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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